1-(4-chlorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine

• IUPAC Name: [4-[(4-chlorophenyl)methyl]piperazin-1-yl]-(5-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C17H19ClN2OS/c1-13-2-7-16(22-13)17(21)20-10-8-19(9-11-20)12-14-3-5-15(18)6-4-14/h2-7H,8-12H2,1H3
• InChI Key: HUFBTRLJETWWKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CCN(CC2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H19ClN2OS
• Molecular Weight: 334.9 g/mol

Description

1-(4-chlorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-(4-chlorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine is not fully understood. However, it has been suggested to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist (4). It may also modulate the activity of other neurotransmitters such as norepinephrine and glutamate (5).
Biochemical and Physiological Effects
Studies have shown that 1-(4-chlorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine can induce changes in biochemical and physiological processes. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the survival and growth of neurons (6). It may also affect the levels of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the immune response (7).

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chlorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine in lab experiments include its potential therapeutic properties and its ability to induce changes in biochemical and physiological processes. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For research include further investigation into its potential therapeutic properties, its mechanism of action, and its potential side effects.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine involves the reaction of 4-chlorobenzyl chloride with 5-methyl-2-thiophenecarboxylic acid, followed by the addition of piperazine in the presence of a base. The final product is obtained after purification using column chromatography (1).

Scientific Research Applications

1-(4-chlorobenzyl)-4-[(5-methyl-2-thienyl)carbonyl]piperazine has been studied for its potential therapeutic properties in various scientific research studies. It has been investigated for its antipsychotic, antidepressant, anxiolytic, and analgesic effects (2). Studies have also suggested its potential use in the treatment of drug addiction and neurodegenerative disorders (3).